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Compound of Interest

Compound Name: Azelaoyl chloride

Cat. No.: B087186 Get Quote

Technical Guide to the Physical Properties of
Azelaoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Azelaoyl
chloride (CAS 123-98-8), a key reagent in organic synthesis. The document presents

quantitative data, outlines general experimental methodologies for determining these

properties, and illustrates a common synthetic application.

Core Physical Properties
Azelaoyl chloride, also known as Nonanedioyl dichloride, is a colorless to light yellow clear

liquid.[1][2][3] It is a diacid chloride derivative of azelaic acid, with the chemical formula

C₉H₁₄Cl₂O₂.[2][4] Its versatile reactivity makes it a valuable intermediate in the synthesis of

various materials, including polyamides, polyesters, pharmaceuticals, and agrochemicals.[1]

Quantitative Data Summary
The boiling point and density of Azelaoyl chloride have been reported through various

experimental and computational methods. A summary of these values is presented below for

easy comparison.
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Physical Property Value Conditions Source(s)

Boiling Point 291.5 °C at 760 mmHg [5][6]

171 - 173 °C at 30 mmHg [1]

172 °C at 30 mmHg [7]

166 °C at 18 mmHg [3][8][9]

166 °C Not specified [2]

Density 1.159 g/cm³ Not specified [5]

1.150 g/cm³ Not specified [1]

1.144 g/mL at 20 °C [3]

1.144 g/cm³ Not specified [2]

1.143 g/mL at 25 °C

Experimental Protocols
Detailed experimental protocols for determining the physical properties of Azelaoyl chloride
are not extensively published in readily available literature. However, standard methodologies

for characterizing liquid organic compounds are applicable. Due to the moisture-sensitive

nature of acyl chlorides, all measurements must be conducted under anhydrous conditions.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a reactive compound like Azelaoyl chloride, vacuum distillation is the preferred

method to prevent decomposition at high temperatures.

General Protocol for Vacuum Distillation:

Apparatus Setup: A standard vacuum distillation apparatus is assembled, including a round-

bottom flask, a distillation head with a thermometer, a condenser, a receiving flask, and a

vacuum source connected via a manometer. All glassware must be thoroughly dried.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.guidechem.com/dictionary/en/123-98-8.html
http://www.haoyanghg.com/products_detail_en/id/6.html
https://www.chemimpex.com/products/38917
https://labsolu.ca/product/azelaoyl-chloride/
https://www.chemdad.com/index.php?c=article&id=2841
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1209033.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1209033.htm
https://en.wikipedia.org/wiki/Azelaoyl_chloride
https://www.guidechem.com/dictionary/en/123-98-8.html
https://www.chemimpex.com/products/38917
https://www.chemdad.com/index.php?c=article&id=2841
https://en.wikipedia.org/wiki/Azelaoyl_chloride
https://www.benchchem.com/product/b087186?utm_src=pdf-body
https://www.benchchem.com/product/b087186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A sample of Azelaoyl chloride is placed in the round-bottom flask

along with boiling chips or a magnetic stirrer to ensure smooth boiling.

Evacuation: The system is slowly evacuated to the desired pressure, as measured by the

manometer.

Heating: The flask is gently heated using a heating mantle.

Measurement: The temperature is recorded when the liquid is boiling steadily and the vapor

condensate is in equilibrium, as indicated by a stable temperature reading on the

thermometer. This temperature is the boiling point at the recorded pressure.

Density Measurement
The density of a liquid is its mass per unit volume. The most common and straightforward

method for determining the density of a liquid is by using a pycnometer or a specific gravity

bottle.

General Protocol using a Pycnometer:

Preparation: A clean, dry pycnometer of a known volume is weighed accurately (m₁).

Sample Filling: The pycnometer is filled with Azelaoyl chloride, ensuring no air bubbles are

trapped. The measurement should be conducted at a specific, controlled temperature (e.g.,

20 °C or 25 °C) by placing the pycnometer in a thermostat bath.

Weighing: The filled pycnometer is weighed again (m₂).

Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where V is the

calibrated volume of the pycnometer.

Synthetic Application Workflow
Azelaoyl chloride is a fundamental building block in polymer chemistry. Its bifunctional nature

allows it to react with diamines to form polyamides. The following diagram illustrates the

general workflow for the synthesis of a polyamide from Azelaoyl chloride and a generic

diamine (H₂N-R-NH₂).
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Caption: Workflow for Polyamide Synthesis using Azelaoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087186#physical-properties-of-azelaoyl-chloride-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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